N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C20H17N5O3/c1-13-16(12-23-25(13)14-6-3-2-4-7-14)18(26)22-10-11-24-19(27)15-8-5-9-21-17(15)20(24)28/h2-9,12H,10-11H2,1H3,(H,22,26)
• InChI Key: RXSPBBYEZYXRTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C(=O)C4=C(C3=O)N=CC=C4
• Molecular Formula: C20H17N5O3
• Molecular Weight: 375.4 g/mol

Description

N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H17N5O3 and its molecular weight is 375.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on the synthesis and biological evaluation of compounds with similar structural motifs, particularly in the context of anticancer and anti-inflammatory properties. For example, a study on pyrazolopyrimidine derivatives demonstrated their potential as anticancer and anti-5-lipoxygenase agents, highlighting the synthesis of various compounds through condensation and cyclization reactions to explore their cytotoxic and inhibitory activities (Rahmouni et al., 2016).

Cyclization Reactions and Enzymatic Activity

Another area of interest is the exploration of cyclization reactions to synthesize novel compounds and study their enzymatic activity. For instance, research on pyrazolopyrimidinyl keto-esters and their cyclization reactions revealed potent effects on increasing reactivity of cellobiase, indicating the relevance of these compounds in enzymatic studies (Abd & Awas, 2008).

Synthesis of Novel Heterocyclic Compounds

The synthesis of novel heterocyclic compounds containing pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition illustrates the chemical versatility and potential application of these compounds in developing new therapeutic agents (Rahmouni et al., 2014).

Antimicrobial Activity

Compounds with pyrazolopyridine moieties have been synthesized and evaluated for their antimicrobial activities, highlighting the potential use of these compounds in developing new antimicrobial agents (Abu-Melha, 2013).